Cas no 2228730-42-3 (3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid)

• Product Name: 3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid
• CAS No: 2228730-42-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6290751
• PubChem ID: 165670783
• Update Time: 2025-08-05

3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid
• EN300-1814722
• 2228730-42-3

• Inchi： 1S/C11H15NO3/c1-11(2,6-10(13)14)9-5-4-8(15-3)7-12-9/h4-5,7H,6H2,1-3H3,(H,13,14)
• InChI Key： ZYWDTBWXEZYHRD-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=CC(=CN=1)OC)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid

Introduction to 3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228730-42-3)

3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid, identified by the CAS number 2228730-42-3, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a 5-methoxypyridin-2-yl moiety and a 3-methylbutanoic acid backbone, has garnered attention due to its potential applications in drug discovery and molecular biology. The structural attributes of this compound make it a valuable scaffold for developing novel therapeutic agents, particularly in the treatment of various neurological and inflammatory disorders.

The 5-methoxypyridin-2-yl group is a key pharmacophore that contributes to the compound's binding affinity and specificity. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as core structures in small-molecule drugs. The methoxy substitution at the 5-position enhances the solubility and metabolic stability of the molecule, making it more suitable for biological applications. In contrast, the 3-methylbutanoic acid moiety provides a hydrophobic anchor that influences interactions with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of such hybrid structures in drug development. The combination of a pyridine ring with a carboxylic acid group offers multiple sites for functionalization, enabling chemists to tailor the compound's properties for specific therapeutic needs. For instance, studies have demonstrated that derivatives of 3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid exhibit promising activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase.

In vitro studies have shown that compounds incorporating the 5-methoxypyridin-2-yl group exhibit inhibitory effects on key targets associated with neurological disorders. The pyridine scaffold is particularly relevant in the development of acetylcholinesterase inhibitors, which are used to treat conditions like Alzheimer's disease. Additionally, the 3-methylbutanoic acid component suggests potential applications in modulating lipid metabolism, which is crucial for managing metabolic syndromes.

The synthesis of 3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid involves multi-step organic reactions, including condensation, functional group transformations, and purification techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are essential for producing high-quality intermediates that can be further modified to create more complex drug candidates.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have explored various derivatives by modifying either the 5-methoxypyridin-2-yl or 3-methylbutanoic acid portion of the molecule. Such modifications allow for fine-tuning of pharmacokinetic properties, including bioavailability, metabolic stability, and target specificity. For example, introducing additional substituents into the pyridine ring can alter electronic distributions, thereby enhancing binding interactions with biological targets.

The role of computational modeling in optimizing this compound cannot be overstated. Molecular docking simulations have been used to predict binding affinities and identify potential lead compounds. These simulations help researchers design molecules with improved efficacy and reduced side effects. Furthermore, quantum mechanical calculations provide insights into the electronic structure and reactivity of 3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid, aiding in the rational design of analogs with enhanced pharmacological properties.

Recent clinical trials have begun to explore the therapeutic potential of compounds based on this scaffold. While initial results are promising, further research is needed to fully understand their mechanisms of action and long-term safety profiles. The integration of experimental data with computational predictions will be crucial in advancing these candidates toward clinical application.

The future directions for research on 3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid include exploring its role in modulating immune responses and developing novel antiviral agents. The pyridine moiety's ability to interact with various biological pathways makes it an attractive candidate for addressing multiple diseases simultaneously. Additionally, green chemistry principles are being applied to optimize synthetic routes, ensuring sustainability in drug production.

In conclusion,3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228730-42-3) represents a significant advancement in pharmaceutical research due to its structural versatility and potential therapeutic applications. The combination of a 5-methoxypyridin-2-yl group with a 3-methylbutanoic acid backbone offers a unique platform for developing novel drugs targeting neurological and inflammatory disorders. As research continues to uncover new applications for this compound,its importance in medicinal chemistry is likely to grow significantly.